Cas no 928656-99-9 (Benzonitrile, 2-amino-5-(4-pyridinyl)-)

Benzonitrile, 2-amino-5-(4-pyridinyl)-, is a heterocyclic organic compound featuring both benzonitrile and pyridine functional groups. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of amino and pyridinyl groups enhances its utility in metal-catalyzed cross-coupling reactions, facilitating the construction of complex molecular frameworks. Its dual functionality allows for selective modifications, enabling precise derivatization for target applications. The compound exhibits moderate solubility in polar organic solvents, aiding in purification and handling. Its stability under standard conditions ensures reliable performance in synthetic workflows, making it a preferred choice for researchers developing bioactive molecules or functional materials.

Benzonitrile, 2-amino-5-(4-pyridinyl)- structure

928656-99-9 structure

Product Name:Benzonitrile, 2-amino-5-(4-pyridinyl)-

CAS No:928656-99-9

MF:C₁₂H₉N₃

MW:195.219961881638

CID:1978290

PubChem ID:46316838

Update Time:2025-10-29

Benzonitrile, 2-amino-5-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 2-amino-5-(4-pyridinyl)-
- 2-amino-5-(4-pyridinyl)Benzonitrile
- SCHEMBL5302293
- DB-292769
- A1-39236
- 2-Amino-5-(pyridin-4-yl)benzonitrile
- 928656-99-9
- Inchi： 1S/C12H9N3/c13-8-11-7-10(1-2-12(11)14)9-3-5-15-6-4-9/h1-7H,14H2
- InChI Key： HNIQRZPJVPHCNW-UHFFFAOYSA-N
- SMILES： NC1C=CC(=CC=1C#N)C1C=CN=CC=1

Computed Properties

Exact Mass: 195.079647300Da
Monoisotopic Mass: 195.079647300Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 62.7Å²

Benzonitrile, 2-amino-5-(4-pyridinyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029001524-250mg	2-Amino-5-(pyridin-4-yl)benzonitrile	928656-99-9	95%	250mg	$989.80	2023-08-31
Alichem	A029001524-500mg	2-Amino-5-(pyridin-4-yl)benzonitrile	928656-99-9	95%	500mg	$1668.15	2023-08-31
Alichem	A029001524-1g	2-Amino-5-(pyridin-4-yl)benzonitrile	928656-99-9	95%	1g	$2750.25	2023-08-31